Cas no 364052-84-6 (4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide)

• Product Name: 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide
• CAS No: 364052-84-6
• MF: C₂₂H₁₆N₆O₄
• MW: 428.400243759155
• CID: 5227027
• PubChem ID: 4001785
• Update Time: 2025-07-01

4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[2-[1,5-dihydro-1-(4-nitrophenyl)-5-oxo-3-phenyl-4H-pyrazol-4-ylidene]hydrazinyl]-
• ZINC04177596
• AKOS001611812
• HY-119210
• DA-68845
• CS-0077004
• 4-[[2-(4-nitrophenyl)-3-oxo-5-phenyl-1H-pyrazol-4-yl]diazenyl]benzamide
• 364052-84-6
• 4-{2-[(4Z)-1-(4-NITROPHENYL)-5-OXO-3-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-4-YLIDENE]HYDRAZIN-1-YL}BENZAMIDE
• AKOS040749842
• 4-[(2E)-2-[1-(4-nitrophenyl)-5-oxo-3-phenylpyrazol-4-ylidene]hydrazinyl]benzamide
• 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide

• Inchi： 1S/C22H16N6O4/c23-21(29)15-6-8-16(9-7-15)24-25-20-19(14-4-2-1-3-5-14)26-27(22(20)30)17-10-12-18(13-11-17)28(31)32/h1-13,24H,(H2,23,29)
• InChI Key： ATPHRTREJXFJRM-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NN=C2C(=O)N(C3=CC=C([N+]([O-])=O)C=C3)N=C2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 428.12330301g/mol
• Monoisotopic Mass: 428.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Color/Form: Solid powder

4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide

Recent Advances in the Study of 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide (CAS: 364052-84-6)

The compound 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide (CAS: 364052-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and benzamide moieties, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 364052-84-6 effectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent. Additionally, the compound showed minimal cytotoxicity in normal cells, highlighting its selectivity and safety profile.

Another area of interest is the compound's anticancer properties. Research conducted by a team at the University of Cambridge revealed that 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide induces apoptosis in several cancer cell lines, including breast and colon cancer. The study, published in Bioorganic & Medicinal Chemistry Letters, identified the compound's ability to disrupt mitochondrial function and activate caspase-3 as key mechanisms underlying its cytotoxic effects. These findings underscore its potential as a lead compound for the development of new anticancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 364052-84-6. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that reduces the number of steps and minimizes the use of hazardous reagents. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact.

In conclusion, the growing body of research on 4-{N'-[1-(4-Nitro-phenyl)-5-oxo-3-phenyl-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-benzamide (CAS: 364052-84-6) highlights its multifaceted potential in both therapeutic and synthetic applications. Future studies are expected to explore its pharmacokinetics, in vivo efficacy, and potential combination therapies, paving the way for its eventual translation into clinical use.